![molecular formula C19H20N4O4S2 B2941909 N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide CAS No. 946223-40-1](/img/structure/B2941909.png)
N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide” is a chemical compound . It is related to a class of compounds known as thiazolo pyrimidines .
Synthesis Analysis
The synthesis of related compounds has been described in the literature . For example, a study reported the synthesis of 36 new 2-benzylidene-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-thiazolo[3,2-alpha]pyrimidine-6-carboxylic acid methyl esters . Another study reported a one-pot multi-component reaction catalyzed by Montmorillonite K10 under microwave conditions for the synthesis of novel 1-(2,7-dimethyl-5-phenyl-5H-thiazolo[3,2-a]pyrimidin-6-yl)ethanone derivatives .Molecular Structure Analysis
The molecular structure of related compounds has been analyzed . For instance, in a similar molecule, the pyrimidine ring was found to be in a flattened half-chair conformation and the thiazole ring formed a dihedral angle of 81.3 (1)° with the benzene ring .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied . The synthesis of these compounds often involves multi-component reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed . For example, the molecular weight of a related compound, (6,7-Dimethyl-5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetic acid, is 240.28 .Scientific Research Applications
Synthesis and Chemical Properties
The compound is synthesized through complex chemical reactions involving heterocyclic chemistry principles. For instance, studies involving the synthesis and characterization of novel heterocyclic compounds that might share structural similarities with this compound have demonstrated the intricacy of such processes. These synthetic pathways often aim to explore the antimicrobial, anticancer, and anti-inflammatory potentials of the compounds (Bondock et al., 2008; Abu‐Hashem et al., 2020).
Biological Evaluation and Therapeutic Potentials
The compound has been evaluated for various biological activities. For instance, compounds with similar chemical structures have been investigated for their selectivity and affinity towards peripheral benzodiazepine receptors, suggesting their potential in neurodegenerative disorders research (Fookes et al., 2008). Additionally, the synthesis of heterocyclic compounds derived from similar chemical scaffolds has shown promising anti-inflammatory and analgesic activities, indicating their potential as therapeutic agents (Abu‐Hashem et al., 2017).
Anticancer and Antimicrobial Applications
Research into the anticancer and antimicrobial potential of related heterocyclic compounds has been a significant area of interest. Some studies have focused on synthesizing novel compounds with potential antiproliferative activity against various cancer cell lines, as well as compounds with antibacterial and antifungal effects, showcasing the broad spectrum of therapeutic applications these chemical structures might offer (Nagaraju et al., 2020; Jafar et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions in the research of these compounds could involve further investigation of their synthesis, properties, and potential applications. For instance, their anti-inflammatory activity suggests potential therapeutic uses . Additionally, the high fluorescence quantum yield observed in related compounds suggests potential applications in fluorescence imaging .
properties
IUPAC Name |
N-(3,7-dimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-4-pyrrolidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O4S2/c1-12-11-28-19-20-13(2)16(18(25)23(12)19)21-17(24)14-5-7-15(8-6-14)29(26,27)22-9-3-4-10-22/h5-8,11H,3-4,9-10H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOEPXBFIKPNLEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC2=NC(=C(C(=O)N12)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.